Cas no 7355-16-0 (1-Naphthalenesulfonicacid, 4-amino-3-(2-phenyldiazenyl)-)

• Product Name: 1-Naphthalenesulfonicacid, 4-amino-3-(2-phenyldiazenyl)-
• CAS No: 7355-16-0
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 576856
• PubChem ID: 226495
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4-amino-3-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4-amino-3-(2-phenyldiazenyl)-
• 4-amino-3-phenyldiazenylnaphthalene-1-sulfonic acid
• 4-amino-3-phenyl-2,3-dihydro-2-thioxothiazole-5-carboximide
• 4-amino-3-phenyl-2-thioxo-1,3-thiazoline-5-carboxamide
• 4-amino-3-phenyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid amide
• 4-amino-3-phenylazo-naphthalene-1-sulfonic acid
• 4-Amino-3-phenylazo-naphthalin-1-sulfonsaeure
• 7355-16-0
• SCHEMBL13868280
• SCHEMBL15120138
• NSC16997
• NSC-16997
• 4-amino-3-[(E)-phenyldiazenyl]-1-naphthalenesulfonic acid

• Inchi： 1S/C16H13N3O3S/c17-16-13-9-5-4-8-12(13)15(23(20,21)22)10-14(16)19-18-11-6-2-1-3-7-11/h1-10H,17H2,(H,20,21,22)/b19-18+
• InChI Key： NVHYKPCSIVPAAM-VHEBQXMUSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 327.06800
• Monoisotopic Mass: 327.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.43
• Refractive Index: 1.689
• PSA: 113.49000
• LogP: 5.74610